Cas no 53120-74-4 (3,3-Dimethylpentane-1,5-diol)

3,3-Dimethylpentane-1,5-diol Chemical and Physical Properties
Names and Identifiers
-
- 3,3-Dimethylpentane-1,5-diol
- 1,5-Pentanediol, 3,3-dimethyl-
- 3,3-dimethyl-1,5-Pentanediol
- 3,3-dimethyl-1.5-pentanediol
- 3,3-dimethylpent-1,5-diol
- 3,3-dimethylpentan-1,5-diol
- 3,3-Dimethyl-pentan-1,5-diol
- 3,3-dimethyl-pentane-1,5-diol
- AK109793
- CTK1G1400
- KB-233902
- SCHEMBL37771
- CFEPFAMBMGCTQM-UHFFFAOYSA-N
- AKOS016009208
- EN300-209406
- A1-11046
- 53120-74-4
- 3,3-dimethyl-1,5-pentandiol
- DTXSID90510466
- SB84526
- AT18917
- DS-4474
- FT-0758985
- DB-083389
-
- MDL: MFCD17012071
- Inchi: InChI=1S/C7H16O2/c1-7(2,3-5-8)4-6-9/h8-9H,3-6H2,1-2H3
- InChI Key: CFEPFAMBMGCTQM-UHFFFAOYSA-N
- SMILES: CC(C)(CCO)CCO
Computed Properties
- Exact Mass: 132.11508
- Monoisotopic Mass: 132.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 61.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 0.9744 (rough estimate)
- Melting Point: 44.24°C (estimate)
- Boiling Point: 233.16°C (rough estimate)
- Refractive Index: 1.4580
- PSA: 40.46
3,3-Dimethylpentane-1,5-diol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D486615-50mg |
3,3-Dimethylpentane-1,5-diol |
53120-74-4 | 50mg |
$ 230.00 | 2022-06-05 | ||
Enamine | EN300-209406-0.05g |
3,3-dimethylpentane-1,5-diol |
53120-74-4 | 95% | 0.05g |
$149.0 | 2023-09-16 | |
Enamine | EN300-209406-10.0g |
3,3-dimethylpentane-1,5-diol |
53120-74-4 | 95% | 10g |
$1225.0 | 2023-05-31 | |
TRC | D486615-10mg |
3,3-Dimethylpentane-1,5-diol |
53120-74-4 | 10mg |
$ 70.00 | 2022-06-05 | ||
Enamine | EN300-209406-0.5g |
3,3-dimethylpentane-1,5-diol |
53120-74-4 | 95% | 0.5g |
$499.0 | 2023-09-16 | |
Aaron | AR00DH29-500mg |
3,3-Dimethyl-1,5-pentanediol |
53120-74-4 | 95% | 500mg |
$712.00 | 2025-02-27 | |
Enamine | EN300-209406-10g |
3,3-dimethylpentane-1,5-diol |
53120-74-4 | 95% | 10g |
$1225.0 | 2023-09-16 | |
Enamine | EN300-209406-1g |
3,3-dimethylpentane-1,5-diol |
53120-74-4 | 95% | 1g |
$639.0 | 2023-09-16 | |
1PlusChem | 1P00DGTX-100mg |
3,3-Dimethyl-1,5-pentanediol |
53120-74-4 | 95% | 100mg |
$327.00 | 2024-04-30 | |
1PlusChem | 1P00DGTX-500mg |
3,3-Dimethyl-1,5-pentanediol |
53120-74-4 | 95% | 500mg |
$673.00 | 2025-02-26 |
3,3-Dimethylpentane-1,5-diol Related Literature
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
Additional information on 3,3-Dimethylpentane-1,5-diol
Comprehensive Overview of 3,3-Dimethylpentane-1,5-diol (CAS No. 53120-74-4): Properties, Applications, and Industry Trends
3,3-Dimethylpentane-1,5-diol (CAS No. 53120-74-4) is a versatile organic compound with a unique molecular structure, featuring two hydroxyl groups at the terminal positions and a branched alkyl chain. This diol is increasingly gaining attention in industrial and research applications due to its balanced hydrophilicity and lipophilicity, making it a valuable intermediate in polymer synthesis, coatings, and specialty chemicals. The compound’s molecular formula C7H16O2 and molecular weight 132.20 g/mol contribute to its adaptability in formulations requiring controlled viscosity and solubility.
In recent years, the demand for sustainable chemical alternatives has driven interest in 3,3-Dimethylpentane-1,5-diol. Researchers are exploring its potential as a bio-based platform chemical, aligning with global trends toward greener chemistry. Its low toxicity and biodegradability profile further enhance its appeal for use in eco-friendly coatings and adhesives, addressing consumer preferences for environmentally responsible products. Notably, the compound’s branching structure imparts improved thermal stability, a critical factor for high-performance materials.
The synthesis of 3,3-Dimethylpentane-1,5-diol typically involves catalytic hydrogenation or reduction processes, with advancements in catalyst efficiency being a hot topic in patent literature. Industry stakeholders frequently search for cost-effective production methods and scalable synthesis routes, reflecting the compound’s growing commercial relevance. Additionally, its role as a polyol precursor in polyurethane systems has sparked innovation in flexible foams and elastomers, where mechanical properties and durability are paramount.
From an analytical perspective, 53120-74-4 is characterized by techniques such as GC-MS, NMR spectroscopy, and HPLC, ensuring purity and consistency for end-use applications. Quality control remains a priority, as impurities can affect downstream performance in pharmaceutical excipients or cosmetic formulations, another area where this diol shows promise due to its mild skin compatibility.
Emerging applications of 3,3-Dimethylpentane-1,5-diol include its use in energy storage systems, where its derivatization into electrolytes is under investigation for next-generation batteries. This aligns with the surge in searches for advanced battery materials and renewable energy solutions. Furthermore, its potential in 3D printing resins highlights its cross-industry versatility, catering to the rapid prototyping market’s demand for high-resolution and durable materials.
Regulatory compliance and safety data sheets (SDS) for CAS No. 53120-74-4 emphasize proper handling to avoid irritation, though it is not classified as hazardous under major chemical inventories. This regulatory clarity supports its adoption in diverse sectors without restrictive oversight, a key consideration for manufacturers navigating global supply chains.
In summary, 3,3-Dimethylpentane-1,5-diol represents a dynamic intersection of innovation and practicality. Its multifaceted applications—from green chemistry to advanced materials—position it as a compound of enduring relevance. As industries prioritize sustainability and performance, this diol’s role is poised to expand, driven by ongoing research and evolving market needs.
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